Cas no 45467-31-0 (1-(azetidin-1-yl)ethan-1-one)

• Product Name: 1-(azetidin-1-yl)ethan-1-one
• CAS No: 45467-31-0
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD12024571
• CID: 1083316
• PubChem ID: 14061673
• Update Time: 2025-05-24

1-(azetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-1-yl)ethanone
• 1-(azetidin-1-yl)ethan-1-one
• DTXSID50555212
• CS-0240228
• EN300-226913
• 1-AZETIDIN-1-YL-ETHANONE
• F83175
• 45467-31-0
• DB-345382
• SB50843
• MFCD12024571
• AKOS006240816

• MDL： MFCD12024571
• Inchi： 1S/C5H9NO/c1-5(7)6-3-2-4-6/h2-4H2,1H3
• InChI Key： KTGFLVDKXVWJDH-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(azetidin-1-yl)ethan-1-one

Compound CAS No. 45467-31-0: A Comprehensive Overview of 1-(azetidin-1-yl)ethan-1-one

The compound CAS No. 45467-31-0, also known as 1-(azetidin-1-yl)ethan-1-one, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and versatile chemical reactivity, making it a subject of interest in both academic research and commercial development.

Structural Insights: The molecular structure of CAS No. 45467-31-0 consists of an azetidine ring (a four-membered saturated ring containing one nitrogen atom) attached to a ketone group via an ethane chain. This configuration imparts the molecule with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The azetidine ring, being a strained heterocycle, contributes to the compound's dynamic chemical behavior, making it a valuable substrate in organic synthesis.

Synthesis and Reactivity: Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 45467-31-0 through various methodologies, including ring-opening reactions, nucleophilic additions, and cyclization processes. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production and research purposes.

Applications in Drug Discovery: One of the most promising applications of CAS No. 45467-31-0 lies in the field of medicinal chemistry. The compound has been explored as a potential lead molecule in drug discovery programs targeting various therapeutic areas, such as anti-inflammatory agents, antiviral compounds, and neuroprotective agents. Its ability to interact with biological targets through multiple modes of action makes it a versatile candidate for further development.

Environmental Impact and Safety: As with any chemical compound, understanding the environmental impact and safety profile of CAS No. 45467-31-0 is essential for its responsible use. Recent studies have focused on assessing its biodegradability, toxicity, and potential for bioaccumulation in aquatic systems. These findings are critical for ensuring that the compound can be utilized safely in industrial settings while minimizing its ecological footprint.

Future Directions: The continued exploration of CAS No. 45467-31